Cas no 1994888-09-3 (2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine)

• Product Name: 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine
• CAS No: 1994888-09-3
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• CID: 5720549
• PubChem ID: 121201556
• Update Time: 2025-06-12

2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1994888-09-3
• 2-(2-(methoxymethyl)piperidin-1-yl)pyridin-3-amine
• AKOS026709680
• 2-[2-(methoxymethyl)piperidin-1-yl]pyridin-3-amine
• F1907-5265
• 3-Pyridinamine, 2-[2-(methoxymethyl)-1-piperidinyl]-
• 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C12H19N3O/c1-16-9-10-5-2-3-8-15(10)12-11(13)6-4-7-14-12/h4,6-7,10H,2-3,5,8-9,13H2,1H3
• InChI Key： AMTRAAVXEKMVJG-UHFFFAOYSA-N
• SMILES： O(C)CC1CCCCN1C1C(=CC=CN=1)N

Computed Properties

• Exact Mass: 221.152812238g/mol
• Monoisotopic Mass: 221.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.4Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 384.3±27.0 °C(Predicted)
• pka: 9.60±0.29(Predicted)

Additional information on 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine

Introduction to 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine (CAS No. 1994888-09-3)

2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine, with the CAS number 1994888-09-3, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, which include a piperidine ring and a methoxymethyl substituent, making it a promising candidate for various pharmacological studies.

The chemical structure of 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine consists of a pyridine ring attached to a piperidine ring via a methylene bridge, with a methoxymethyl group further enhancing its functional properties. The presence of these specific functional groups imparts unique pharmacological activities, including potential interactions with various biological targets such as receptors, enzymes, and ion channels.

Recent research has focused on the potential of 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine as a lead compound for the development of novel therapeutic agents. Studies have shown that this compound exhibits significant activity in modulating neurotransmitter systems, particularly in the central nervous system (CNS). For instance, it has been reported to have affinity for serotonin and dopamine receptors, which are key targets in the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its potential as a CNS modulator, 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine has also shown promise in preclinical studies for its anti-inflammatory and analgesic properties. These properties are attributed to its ability to inhibit pro-inflammatory cytokines and modulate pain pathways. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential in treating chronic pain conditions.

The synthesis of 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine involves several well-established organic reactions, including nucleophilic substitution and reductive amination. The synthetic route is designed to optimize yield and purity, ensuring that the final product meets the stringent quality standards required for pharmaceutical applications. The ease of synthesis and scalability of the process make it an attractive option for large-scale production.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine in various therapeutic settings. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects, paving the way for further clinical development. Researchers are particularly interested in exploring its potential as an adjunct therapy in combination with existing treatments for neurological disorders.

Beyond its therapeutic applications, 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine has also been studied for its use in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for investigating cellular signaling pathways and validating new drug targets. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in the field of medicinal chemistry.

In conclusion, 2-(2-(Methoxymethyl)piperidin-1-yl)pyridin-3-amine (CAS No. 1994888-09-3) represents a promising compound with a wide range of potential applications in both pharmaceutical development and basic research. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of focus for future investigations.